N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide

• IUPAC Name: N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide
• InChI: InChI=1S/C18H21ClN2O2/c1-12-4-5-14(8-16(12)19)10-20-11-15-6-7-18(23-3)17(9-15)21-13(2)22/h4-9,20H,10-11H2,1-3H3,(H,21,22)
• InChI Key: XWHZJNFYMXYGND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNCC2=CC(=C(C=C2)OC)NC(=O)C)Cl
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide, also known as ML352, is a novel small molecule that has been of interest in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide is not fully understood, but it has been found to inhibit the activity of a protein called heat shock protein 70 (Hsp70). Hsp70 is involved in protein folding and stabilization, and its inhibition can lead to the degradation of misfolded proteins. This could explain N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide's potential use in the treatment of neurodegenerative diseases, where misfolded proteins are a hallmark of the disease.
Biochemical and Physiological Effects
N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and reduce inflammation. Additionally, N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide has been found to have neuroprotective properties, reducing neuronal cell death and improving cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide in lab experiments is its specificity for Hsp70 inhibition. This allows for the study of the effects of Hsp70 inhibition on various diseases. However, one limitation is that the mechanism of action of N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide is not fully understood, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide. One direction is the further investigation of its potential use as an anticancer agent. Another direction is the investigation of its potential use in the treatment of neurodegenerative diseases. Additionally, the mechanism of action of N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide needs to be further elucidated to fully understand its potential therapeutic properties.

Synthesis Methods

The synthesis of N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide involves a multistep process that starts with the reaction of 3-chloro-4-methylbenzaldehyde with methylamine to produce 3-chloro-4-methylbenzylamine. The next step involves the reaction of 3-chloro-4-methylbenzylamine with 2-methoxyphenylacetic acid to produce N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide.

Scientific Research Applications

N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide has been of interest in scientific research due to its potential therapeutic properties. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide has been found to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential use as an anticancer agent. Additionally, N-[5-[[(3-chloro-4-methylphenyl)methylamino]methyl]-2-methoxyphenyl]acetamide has been found to have neuroprotective properties, making it a potential therapeutic agent for neurodegenerative diseases.